Cas no 1187170-61-1 (2-(2,6-Dimethoxybenzoyl)-6-methylpyridine)

• Product Name: 2-(2,6-Dimethoxybenzoyl)-6-methylpyridine
• CAS No: 1187170-61-1
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 4684883
• Update Time: 2025-05-19

2-(2,6-Dimethoxybenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dimethoxybenzoyl)-6-methylpyridine
• (2,6-Dimethoxyphenyl)(6-methylpyridin-2-yl)methanone
• SEL12852684

• Inchi： 1S/C15H15NO3/c1-10-6-4-7-11(16-10)15(17)14-12(18-2)8-5-9-13(14)19-3/h4-9H,1-3H3
• InChI Key： VIWNZFTVJBGNHS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(C1C=CC=C(C)N=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Topological Polar Surface Area: 48.4

Additional information on 2-(2,6-Dimethoxybenzoyl)-6-methylpyridine

Exploring the Properties and Applications of 2-(2,6-Dimethoxybenzoyl)-6-methylpyridine (CAS No. 1187170-61-1)

The compound 2-(2,6-Dimethoxybenzoyl)-6-methylpyridine (CAS No. 1187170-61-1) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. With its unique structural features, including a dimethoxybenzoyl group and a methylpyridine moiety, this compound exhibits versatile reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most searched questions in scientific databases revolves around the synthetic pathways for 2-(2,6-Dimethoxybenzoyl)-6-methylpyridine. The compound can be synthesized through multi-step organic reactions, often involving the coupling of 2,6-dimethoxybenzoic acid derivatives with 6-methylpyridine precursors. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency of its production. These innovations align with the growing demand for sustainable and cost-effective synthetic methodologies in the chemical industry.

In the context of current trends, the compound’s potential applications in drug discovery and agrochemical formulations are highly relevant. For instance, its structural motifs are frequently found in molecules with anti-inflammatory or antimicrobial properties. This has led to increased attention from pharmaceutical companies seeking to develop next-generation treatments for chronic diseases. Additionally, its use in crop protection products highlights its importance in addressing global food security challenges, a topic frequently discussed in sustainability forums.

Another area of interest is the physicochemical properties of 2-(2,6-Dimethoxybenzoyl)-6-methylpyridine. Analytical studies reveal that the compound exhibits moderate solubility in organic solvents, making it suitable for various formulation strategies. Its stability under different pH conditions and thermal profiles are also critical factors for industrial applications. These properties are often queried in academic and industrial research, reflecting the need for detailed characterization data.

The compound’s role in material science is another emerging topic. Researchers are investigating its potential as a building block for functional materials, such as organic semiconductors or ligands for metal-organic frameworks (MOFs). This aligns with the broader trend of exploring sustainable materials for energy storage and electronic devices, a hot topic in both scientific literature and public discourse.

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In conclusion, 2-(2,6-Dimethoxybenzoyl)-6-methylpyridine (CAS No. 1187170-61-1) represents a fascinating subject of study with broad implications across multiple industries. Its synthesis, properties, and applications continue to inspire innovation, making it a compound of enduring relevance in modern chemistry.